Cas no 55406-54-7 (Carbamic acid, cyclohexyl-, 3-iodo-2-propynyl ester)

• Product Name: Carbamic acid, cyclohexyl-, 3-iodo-2-propynyl ester
• CAS No: 55406-54-7
• MF: C₁₀H₁₄INO₂
• MW: 307.128135204315
• CID: 352005
• PubChem ID: 15452093
• Update Time: 2025-04-19

Carbamic acid, cyclohexyl-, 3-iodo-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, cyclohexyl-, 3-iodo-2-propynyl ester
• 3-iodoprop-2-ynyl N-cyclohexylcarbamate
• 3-Iodoprop-2-yn-1-yl cyclohexylcarbamate
• DTXSID40572913
• SCHEMBL677769
• 55406-54-7

• Inchi： 1S/C10H14INO2/c11-7-4-8-14-10(13)12-9-5-2-1-3-6-9/h9H,1-3,5-6,8H2,(H,12,13)
• InChI Key： FGRRPVNTIUYHOS-UHFFFAOYSA-N
• SMILES： IC#CCOC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 307.00652
• Monoisotopic Mass: 307.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33